1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-ol

• CAS RN: 1044769-56-3
• Molecular Formula: C12H14F3NO
• Molecular Weight: 245.2

Description

The compound “1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-ol” is a complex organic molecule that contains a pyrrolidine ring, a trifluoromethyl group, and a phenyl group. Pyrrolidine is a five-membered nitrogen-containing heterocycle, widely used in medicinal chemistry to obtain compounds for the treatment of human diseases. The trifluoromethyl group is a common functional group in pharmaceuticals and agrochemicals, contributing unique physicochemical properties due to the presence of fluorine atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, followed by the introduction of the trifluoromethylphenyl group. The pyrrolidine ring could be constructed from different cyclic or acyclic precursors, or functionalized if preformed. The trifluoromethyl group could be introduced using various methods, as described in the literature.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the trifluoromethyl group, and the phenyl group. The exact structure would need to be confirmed by techniques such as X-ray diffraction.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present. The pyrrolidine ring could undergo reactions at the nitrogen atom or at the carbon atoms of the ring. The trifluoromethyl group is generally considered to be inert, but under certain conditions, it could participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the trifluoromethyl group could increase the compound’s lipophilicity, which could affect its solubility and permeability. The exact properties would need to be determined experimentally.

Scientific Research Applications

1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-ol is used in a wide range of scientific research applications. It is used as a building block for the synthesis of a variety of compounds, including drugs and other biologically active molecules. It is also used in the synthesis of fluorescent probes, which can be used to study the structure and function of proteins. In addition, this compound has been studied for its potential use in drug discovery and development.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring, such as this one, are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases . They have shown nanomolar activity against CK1γ and CK1ε .

Mode of Action

The pyrrolidine ring and its derivatives have been reported to interact with their targets in a way that is influenced by the spatial orientation of substituents and the different stereoisomers . This can lead to a different biological profile of drug candidates due to the different binding mode to enantioselective proteins .

Biochemical Pathways

Compounds with a pyrrolidine ring are known to influence a variety of biological activities, which suggests that they may affect multiple biochemical pathways .

Pharmacokinetics

Modifications have been made to similar compounds to improve their pharmacokinetic profile .

Result of Action

Compounds with a pyrrolidine ring have been reported to exhibit a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It is known that the biological activity of compounds with a pyrrolidine ring can be influenced by steric factors .

Advantages and Limitations for Lab Experiments

1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-ol has a number of advantages and limitations for lab experiments. One of the main advantages of this compound is its high solubility in a variety of solvents, which makes it easy to work with in the laboratory. In addition, this compound is relatively stable, and can be stored for long periods of time without significant degradation. However, this compound is also sensitive to light and air, and should be stored in a dark, airtight container.

Future Directions

1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-ol has a variety of potential future directions. One potential direction is the further study and development of this compound as a drug discovery and development tool. In addition, this compound could be used in the synthesis of new fluorescent probes for the study of proteins and other biological molecules. Finally, this compound could be used in the development of new anti-inflammatory and anti-cancer agents.

Synthesis Methods

1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-ol is synthesized through a process known as nucleophilic aromatic substitution. This involves the reaction of a nucleophile, such as an alkoxide, with an aromatic ring, such as a trifluoromethylphenyl group. The reaction produces a pyrrolidin-3-ol, which is then reacted with a trifluoromethyl group to form this compound. The reaction is catalyzed by a Lewis acid, such as a zinc halide, and is usually carried out in an inert atmosphere of nitrogen or argon.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and properties. It’s important to handle all chemicals with appropriate safety precautions. Specific safety data for this compound is not available in the resources I have.